trans (4-Bromomethyl-cyclohexyl)-carbamic acid benzyl ester
Overview
Description
Trans (4-Bromomethyl-cyclohexyl)-carbamic acid benzyl ester is a useful research compound. Its molecular formula is C15H20BrNO2 and its molecular weight is 326.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Synthesis and Reaction Studies
- A study explored the reactions of trans-Δ4-tetrahydrophthalic acid and its dimethyl ester with benzene, yielding corresponding 1, 2, 4-trisubstituted cyclohexanes, indicating the use of such compounds in organic synthesis (杉田 嘉一郎 & 修 田村, 1972).
- The synthesis and ring-opening polymerization of cyclic esters, including those derived from cyclohexanone derivatives, were described, showcasing the compound's relevance in creating new polymers with protected functional groups (M. Trollsås et al., 2000).
2. Insect Pest Control
- Research into novel chiral butanoate esters (juvenogens) for insect pest control involved the synthesis of stereoisomers of 2-(4-methoxybenzyl)cyclohexyl butanoate, highlighting the compound's potential application in environmentally friendly pest management strategies (Z. Wimmer et al., 2007).
3. Plasticizer Identification and Analysis
- A study on the identification of new generation plasticizers, specifically cis and trans isomers of some 1,2-cyclohexane dicarboxylic acid di(n- and isononyl) esters, used gas chromatography and mass spectrometry methods, indicating the compound's importance in understanding and improving plastic materials (E. Dziwiński et al., 2017).
4. Liquid Crystal Research
- A study synthesized diverse phenyl benzoates incorporating a trans-1,4-disubstituted cyclohexane ring to systematically investigate the liquid-crystal transition temperatures, showing the compound's utility in developing materials for electro-optic display devices (S. Kelly, 1989).
Properties
IUPAC Name |
benzyl N-[4-(bromomethyl)cyclohexyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20BrNO2/c16-10-12-6-8-14(9-7-12)17-15(18)19-11-13-4-2-1-3-5-13/h1-5,12,14H,6-11H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCYFOOZLBOBIQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CBr)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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